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Compound of Interest

Compound Name: Calhex 231

Cat. No.: B026257 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calhex 231 is a potent and specific negative allosteric modulator of the Calcium-Sensing

Receptor (CaSR).[1] It is a valuable tool for studying the physiological and pathological roles of

the CaSR in various cellular processes.[1][2][3] Proper preparation of a stock solution is the

first critical step for ensuring reproducible and reliable experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of a Calhex 231 stock

solution for in vitro research applications.

Quantitative Data Summary
A summary of the key quantitative data for Calhex 231 hydrochloride is presented in the table

below for easy reference.
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Property Value Source

Molecular Formula C₂₅H₂₇ClN₂O · HCl

Molecular Weight 443.41 g/mol

Purity ≥98% [4]

Appearance
White to beige

powder/crystalline solid
[4]

Solubility in DMSO Up to 50 mM

IC₅₀

0.39 µM (blocking Ca²⁺-

induced [³H]inositol phosphate

accumulation in HEK293 cells)

[1]

Storage Temperature -20°C

Experimental Protocols
Materials and Equipment

Calhex 231 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Calhex 231 Stock Solution in
DMSO
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This protocol describes the preparation of 1 mL of a 10 mM stock solution of Calhex 231 in

DMSO. Adjust the volumes and mass accordingly for different desired concentrations or

volumes.

Step-by-Step Procedure:

Pre-weighing Preparation: Before handling the compound, ensure that you are wearing

appropriate PPE. Allow the Calhex 231 hydrochloride vial to equilibrate to room temperature

for at least 15-20 minutes before opening to minimize moisture condensation.

Weighing Calhex 231: Carefully weigh out 4.43 mg of Calhex 231 hydrochloride powder

using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Calculation:

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 443.41 g/mol

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 443.41 g/mol = 0.00443 g = 4.43 mg

Solubilization: Add 1 mL of anhydrous/high-purity DMSO to the microcentrifuge tube

containing the Calhex 231 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved, resulting in a clear solution. Gentle warming in a 37°C water bath can

be used to aid dissolution if necessary.[5]

Storage: Once fully dissolved, the stock solution is ready for use. For storage, aliquot the

stock solution into smaller volumes in sterile, tightly sealed tubes to avoid repeated freeze-

thaw cycles.[3][6] Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[3][6]
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To prepare a working solution, dilute the 10 mM stock solution in the appropriate cell culture

medium or experimental buffer to the desired final concentration.

Example: To prepare 1 mL of a 10 µM working solution:

Take 1 µL of the 10 mM Calhex 231 stock solution.

Add it to 999 µL of the desired buffer or medium.

Mix thoroughly by gentle pipetting or brief vortexing.

Note: The final concentration of DMSO in the working solution should be kept as low as

possible (typically <0.1%) to avoid solvent-induced cellular effects.

Mandatory Visualizations
Signaling Pathway of the Calcium-Sensing Receptor
(CaSR)
The following diagram illustrates the primary signaling pathways activated by the Calcium-

Sensing Receptor (CaSR). Calhex 231 acts as a negative allosteric modulator, inhibiting these

downstream signals.
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Caption: CaSR signaling and the inhibitory action of Calhex 231.
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Experimental Workflow for Stock Solution Preparation
The diagram below outlines the logical workflow for preparing the Calhex 231 stock solution.
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Caption: Workflow for preparing a Calhex 231 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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